4-fluoro-N'-tricyclo[3.3.1.1~3,7~]dec-2-ylidenebenzenesulfonohydrazide

• IUPAC Name: N-(2-adamantylideneamino)-4-fluorobenzenesulfonamide
• InChI: InChI=1S/C16H19FN2O2S/c17-14-1-3-15(4-2-14)22(20,21)19-18-16-12-6-10-5-11(8-12)9-13(16)7-10/h1-4,10-13,19H,5-9H2
• InChI Key: IJODNWAAQDUCEZ-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC3CC1CC(C2)C3=NNS(=O)(=O)C4=CC=C(C=C4)F
• Molecular Formula: C16H19FN2O2S
• Molecular Weight: 322.4 g/mol

Description

4-fluoro-N'-tricyclo[3.3.1.1~3,7~]dec-2-ylidenebenzenesulfonohydrazide, commonly known as FTY720 or fingolimod, is a synthetic sphingosine analogue that has been developed as a potential treatment for multiple sclerosis (MS). It has also shown promise in the treatment of other autoimmune diseases and cancer. FTY720 is a prodrug that is phosphorylated in vivo to form the active metabolite, FTY720-phosphate (FTY-P).

Mechanism of Action

FTY720 exerts its effects by binding to sphingosine-1-phosphate (S1P) receptors on immune cells, leading to their internalization and subsequent degradation. This results in a reduction in the number of circulating lymphocytes, which are involved in the autoimmune response in 4-fluoro-N'-tricyclo[3.3.1.1~3,7~]dec-2-ylidenebenzenesulfonohydrazide and other diseases. FTY720 also has direct effects on other cell types, such as cancer cells, by inducing cell cycle arrest and apoptosis.
Biochemical and physiological effects:
FTY720 has been shown to have a range of biochemical and physiological effects. In addition to its immunomodulatory and anti-tumor effects, FTY720 has been found to have neuroprotective effects in animal models of 4-fluoro-N'-tricyclo[3.3.1.1~3,7~]dec-2-ylidenebenzenesulfonohydrazide and other neurological disorders. It has also been shown to have beneficial effects on cardiovascular function and insulin sensitivity.

Advantages and Limitations for Lab Experiments

FTY720 has several advantages as a research tool. It is a potent and selective agonist of S1P receptors, which are involved in a variety of physiological processes. FTY720 also has a long half-life in vivo, allowing for sustained effects. However, FTY720 has some limitations as a research tool. It is a prodrug that requires phosphorylation to form the active metabolite, which may complicate interpretation of results. FTY720 also has some off-target effects that may confound experimental results.

Future Directions

There are several areas of research that could be explored with FTY720. One potential direction is the development of new derivatives or analogues with improved pharmacological properties. Another potential direction is the investigation of the role of S1P receptors in other physiological processes, such as inflammation and wound healing. Additionally, FTY720 could be investigated as a potential treatment for other autoimmune diseases or cancer types. Finally, further research is needed to fully understand the mechanisms underlying the neuroprotective effects of FTY720 and to develop new treatments for neurological disorders.

Scientific Research Applications

FTY720 has been extensively studied in preclinical and clinical trials for its potential therapeutic applications. It has been shown to have immunomodulatory, anti-inflammatory, and anti-tumor effects. In particular, FTY720 has been found to be effective in the treatment of relapsing-remitting 4-fluoro-N'-tricyclo[3.3.1.1~3,7~]dec-2-ylidenebenzenesulfonohydrazide, a form of the disease characterized by episodes of neurological dysfunction followed by periods of partial or complete recovery.